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Compound of Interest

Compound Name: PVP-HYDROGEN PEROXIDE

Cat. No.: B1178781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the initial studies concerning the

antimicrobial properties of the polyvinylpyrrolidone-hydrogen peroxide (PVP-H2O2) complex. It

is designed to be a core resource for researchers, scientists, and professionals involved in drug

development, offering detailed experimental methodologies, quantitative data summaries, and

visualizations of key pathways and workflows.

Introduction
Polyvinylpyrrolidone (PVP) is a versatile polymer widely used in the pharmaceutical industry for

its excellent biocompatibility and binding properties. When complexed with hydrogen peroxide

(H2O2), it forms a stable, solid adduct that serves as a convenient and safe alternative to

aqueous H2O2 solutions.[1] The PVP-H2O2 complex harnesses the well-established broad-

spectrum antimicrobial activity of hydrogen peroxide, which is effective against a wide range of

microorganisms, including bacteria, fungi, and viruses.[2] The complexation with PVP helps to

stabilize the hydrogen peroxide, allowing for its controlled release.[2][3] This guide focuses on

the initial findings related to the antimicrobial efficacy of this complex, particularly in the context

of its potential applications in wound healing and disinfection.

Mechanism of Antimicrobial Action
The primary antimicrobial action of the PVP-H2O2 complex is attributed to the activity of

hydrogen peroxide. H2O2 exerts its effect through the generation of highly reactive oxygen
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species (ROS), such as the hydroxyl radical (•OH).[4][5] These ROS are potent oxidizing

agents that cause widespread damage to microbial cells.[6][7]

The process begins with the diffusion of H2O2 across the microbial cell membrane.[5] Inside

the cell, H2O2 can react with transition metal ions, such as ferrous iron (Fe2+), in a process

known as the Fenton reaction, leading to the formation of hydroxyl radicals.[4][7] These

radicals can then indiscriminately attack and damage essential cellular components, including

lipids, proteins, and nucleic acids, ultimately leading to cell death.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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